Cas no 318469-47-5 (5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)

5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol structure
318469-47-5 structure
Product Name:5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
CAS No:318469-47-5
MF:C13H12ClF3N2OS
MW:336.760391235352
MDL:MFCD00172667
CID:3060949
PubChem ID:2773476
Update Time:2025-04-21

5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • <br>(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)meth anol
    • [5-[(4-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
    • 5-(4-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
    • 318469-47-5
    • MFCD00172667
    • (5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
    • AKOS005070545
    • 5G-377S
    • CS-0333066
    • (5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
    • [5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
    • YIYBNVKXVKIVGK-UHFFFAOYSA-N
    • 5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
    • MDL: MFCD00172667
    • Inchi: 1S/C13H12ClF3N2OS/c1-19-12(10(6-20)11(18-19)13(15,16)17)21-7-8-2-4-9(14)5-3-8/h2-5,20H,6-7H2,1H3
    • InChI Key: YIYBNVKXVKIVGK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=C(CO)C(C(F)(F)F)=NN1C

Computed Properties

  • Exact Mass: 336.0310964Da
  • Monoisotopic Mass: 336.0310964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.4Ų

Experimental Properties

  • Melting Point: 67-70°C

5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517015-1g
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
318469-47-5 97%
1g
$518 2022-06-11
Apollo Scientific
PC8132-500mg
5-(4-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
318469-47-5 97%
500mg
£341.00 2024-05-25
Apollo Scientific
PC8132-1g
5-(4-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
318469-47-5 97%
1g
£458.00 2024-05-25
TRC
C029030-250mg
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
318469-47-5
250mg
$ 545.00 2022-06-06
TRC
C029030-500mg
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
318469-47-5
500mg
$ 900.00 2022-06-06
abcr
AB156248-1 g
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol; .
318469-47-5
1 g
€769.30 2023-07-20
abcr
AB156248-1g
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol; .
318469-47-5
1g
€769.30 2025-02-19
A2B Chem LLC
AF70155-1mg
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
318469-47-5 >95%
1mg
$201.00 2024-04-20
A2B Chem LLC
AF70155-5mg
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
318469-47-5 >95%
5mg
$214.00 2024-04-20
A2B Chem LLC
AF70155-10mg
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
318469-47-5 >95%
10mg
$240.00 2024-04-20
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd